Cas no 1805055-57-5 (Methyl 5-cyano-4-fluoro-2-nitrobenzoate)

• Product Name: Methyl 5-cyano-4-fluoro-2-nitrobenzoate
• CAS No: 1805055-57-5
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4952552
• Update Time: 2025-05-22

Methyl 5-cyano-4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-fluoro-2-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)6-2-5(4-11)7(10)3-8(6)12(14)15/h2-3H,1H3
• InChI Key： UCTPQXTWSUTZSN-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-cyano-4-fluoro-2-nitrobenzoate

Methyl 5-Cyano-4-Fluoro-2-Nitrobenzoate: A Comprehensive Overview

Methyl 5-cyano-4-fluoro-2-nitrobenzoate, also known by its CAS number 1805055-57-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, fluoro, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of methyl 5-cyano-4-fluoro-2-nitrobenzoate involves a series of carefully controlled chemical reactions. Typically, the starting material is a substituted benzoic acid, which undergoes methylation to form the corresponding ester. The introduction of the cyano, fluoro, and nitro groups requires precise reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes for the preparation of this compound.

One of the most notable applications of methyl 5-cyano-4-fluoro-2-nitrobenzoate is in the field of pharmaceutical research. The compound has been studied as a potential precursor for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Its ability to undergo various chemical transformations makes it a versatile building block for constructing complex molecular architectures.

In addition to its role in drug discovery, methyl 5-cyano-4-fluoro-2-nitrobenzoate has found applications in materials science. Researchers have explored its use in the synthesis of advanced materials, such as polymers and nanoparticles, where its functional groups can contribute to unique physical and chemical properties. For instance, the nitro group can act as a reactive site for cross-linking reactions, while the cyano group can enhance the thermal stability of the resulting materials.

Recent studies have also highlighted the potential of methyl 5-cyano-4-fluoro-2-nitrobenzoate in electrochemistry. Its electronic properties make it a promising candidate for use in energy storage devices, such as supercapacitors and batteries. By incorporating this compound into electrode materials, scientists have demonstrated improved performance metrics, including higher capacitance and better cycling stability.

The structural versatility of methyl 5-cyano-4-fluoro-2-nitrobenzoate has also made it an attractive molecule for catalytic applications. Its ability to coordinate with metal ions has led to its use as a ligand in homogeneous catalysis. Recent research has focused on optimizing its coordination properties to enhance catalytic efficiency in reactions such as oxidation and cross-coupling.

In terms of environmental considerations, the synthesis and application of methyl 5-cyano-4-fluoro-2-nitrobenzoate have been evaluated for their ecological impact. Efforts are being made to develop sustainable practices that minimize waste generation and reduce energy consumption during production. These initiatives align with global trends toward green chemistry and environmentally responsible manufacturing.

In conclusion, methyl 5-cyano-4-fluoro-2-nitrobenzoate (CAS No. 1805055-57-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technology and innovation is expected to grow significantly.